2,6-diamino-4-(2-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile

• IUPAC Name: 2,6-diamino-4-(2-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C14H12N4OS/c1-19-11-5-3-2-4-8(11)12-9(6-15)13(17)20-14(18)10(12)7-16/h2-5,12H,17-18H2,1H3
• InChI Key: KTCJWBXMBLYHNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2C(=C(SC(=C2C#N)N)N)C#N
• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34 g/mol

Description

Synthesis Analysis

The synthesis of derivatives of 2,6-diamino-4H-thiopyran-3,5-dicarbonitrile involves cross-recyclization reactions with compounds such as 4-(cyclohex-1-en-1-yl)morpholine, alkyl halides, and cyclohexanone, leading to various substituted thiopyran derivatives. The methodology showcases the compound's versatility in forming complex structures with significant pharmacological potential (Dyachenko & Dyachenko, 2008). Additionally, nanomagnetic MIL-101(Fe)/ED has been employed as a catalyst for the efficient synthesis of 2,6-diamino-4-Aryl-4H-Thiopyran-3,5-dicarbonitrile derivatives, demonstrating the compound's adaptability to modern synthetic techniques (Moghaddam et al., 2022).

Molecular Structure Analysis

X-ray crystallography has played a crucial role in elucidating the molecular structure of 2,6-diamino-4H-thiopyran derivatives. The structural determination confirmed the formation of complex thiopyran structures, providing insight into the compound's molecular geometry and the effects of substituents on its overall structure (Dyachenko & Dyachenko, 2008).

Chemical Reactions and Properties

2,6-Diamino-4-(2-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile undergoes various chemical reactions, including cross-recyclization and interactions with different reagents, to form a wide range of derivatives with diverse chemical properties. These reactions highlight the compound's reactivity and potential for generating pharmacologically relevant molecules (Dyachenko & Dyachenko, 2008).